Methyl N-(tert-butyl)-beta-alaninate oxalate

• IUPAC Name: methyl 3-(tert-butylamino)propanoate;oxalic acid
• InChI: InChI=1S/C8H17NO2.C2H2O4/c1-8(2,3)9-6-5-7(10)11-4;3-1(4)2(5)6/h9H,5-6H2,1-4H3;(H,3,4)(H,5,6)
• InChI Key: KICRVJMMESPYMC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NCCC(=O)OC.C(=O)(C(=O)O)O
• Molecular Formula: C10H19NO6
• Molecular Weight: 249.26 g/mol

Description

“Methyl N-(tert-butyl)-beta-alaninate oxalate” is a complex organic compound. The “methyl” and “tert-butyl” parts suggest the presence of methyl (-CH3) and tert-butyl (-C(CH3)3) groups. “Beta-alaninate” suggests that it might be a derivative of beta-alanine, an amino acid. “Oxalate” is a salt or ester of oxalic acid.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Factors that could influence these properties include the size and shape of the molecule, the functional groups present, and the overall charge of the molecule.

Scientific Research Applications

Synthesis and Reactivity in Organic Chemistry

The reactivity of compounds related to Methyl N-(tert-butyl)-beta-alaninate oxalate has been explored in various synthetic applications. For instance, the methyl ester of N-tert-butoxycarbonyl-(Z)-β-bromo-β-(1,2,4-triazol-1-yl)dehydroalanine showcases interesting reactivities, such as reacting with oxygen nucleophiles to yield corresponding α-alkoxy-β,β-disubstituted alanines. Additionally, its treatment with amines leads to α-(alkylamino)-β-(alkylimino)alanines, which upon further treatment can yield α-aminoglycines, highlighting its utility in synthesizing complex amino acids and peptides (Ferreira & Monteiro, 2006).

Polymerization and Material Science

In the realm of material science, the synthesis and polymerization of novel amino acid-derived acetylene monomers, such as N-(tert-butoxycarbonyl)-l-alanine N‘-propargylamide, have been studied. These monomers, related to Methyl N-(tert-butyl)-beta-alaninate oxalate, undergo polymerization to yield polymers with interesting properties, including large specific rotations and potential helical conformations, indicating their significance in developing new polymeric materials (Gao, Sanda, & Masuda, 2003).

Methodological Advancements in Organic Synthesis

The methodology involving Methyl N-(tert-butyl)-beta-alaninate oxalate and related compounds plays a crucial role in organic synthesis. For example, an efficient synthesis approach has been reported for racemic N-tert-butyloxycarbonyl-2-methyl-3-(1H-1,2,4-triazol-1-yl)alanine, showcasing a multi-step process that yields significant advancements in synthesizing β-(1,2,4-Triazol-1-yl)alanine derivatives, a new class of amino acids (Aouine et al., 2011).

Environmental Chemistry and Degradation Studies

In environmental chemistry, understanding the degradation pathways of compounds like Methyl N-(tert-butyl)-beta-alaninate oxalate is crucial. For instance, the UV/H2O2 process applied to the degradation of methyl tert-butyl ether, a compound related in structure and reactivity to Methyl N-(tert-butyl)-beta-alaninate oxalate, results in the formation of various byproducts, offering insights into the environmental fate and transformation of such chemicals (Stefan, Mack, & Bolton, 2000).

Mechanism of Action

The mechanism of action would depend on the use of this compound. If it’s used in biological systems, it might interact with various enzymes or other proteins.

Safety and Hazards

As with any chemical compound, handling “Methyl N-(tert-butyl)-beta-alaninate oxalate” would likely require precautions to prevent ingestion, inhalation, or contact with skin and eyes.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. It could be of interest in fields like medicinal chemistry, materials science, or environmental science.